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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583

CAS Number: 95-75-0

This technical guide provides an in-depth overview of 3,4-Dichlorotoluene, a halogenated
aromatic hydrocarbon with significant applications in the chemical and pharmaceutical
industries. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, safety, and biological
interactions.

Chemical and Physical Properties

3,4-Dichlorotoluene is a colorless to pale yellow liquid with a mild aromatic odor at room
temperature.[1] It is characterized by a toluene backbone with two chlorine atoms substituted at
the 3 and 4 positions of the benzene ring.[1] While sparingly soluble in water, it readily
dissolves in common organic solvents such as ethanol and acetone.[1]

Table 1: Physical and Chemical Properties of 3,4-Dichlorotoluene
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Property Value Reference
CAS Number 95-75-0 [11[2][3][41[5]
Molecular Formula C7HeCl2 [2][6]
Molecular Weight 161.03 g/mol [2][6]
Appearance Clear, c.olo.rless to slightly LRI
yellow liquid
Melting Point -14.7 °Cto -16 °C [2][3][8]
Boiling Point 200.5 °C to 209 °C [11121131181[9]
Density 1.251 g/mL at 25 °C [111219]

Refractive Index

n20/D 1.547

[1](21(°]

Flash Point 85 °C (185 °F) [319]
Slightly soluble in water;
Solubility soluble in ethanol, acetone, [1]

and ether.

Synthesis and Purification

The industrial production of 3,4-Dichlorotoluene is primarily achieved through the electrophilic
chlorination of p-chlorotoluene.[2] The process involves the use of a chlorination catalyst to
direct the substitution to the desired positions on the aromatic ring.

Experimental Protocol: Synthesis of 3,4-Dichlorotoluene

A common method for the synthesis of 3,4-Dichlorotoluene involves the direct chlorination of
p-chlorotoluene in the presence of a Lewis acid catalyst, such as iron(lll) chloride or aluminum
chloride.[1] A more specific patented method utilizes a catalyst system that can include a metal
sulfide or a mixture of a ring-chlorination catalyst and a sulfur compound co-catalyst to achieve
a higher yield of the 3,4-isomer.[2]

Reaction Scheme:
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Starting Material: p-Chlorotoluene

Reagent: Chlorine (CI2)

Catalyst: Metal sulfide or a combination of a ring-chlorination catalyst and a sulfur compound
co-catalyst.[2]

Temperature: The reaction is typically carried out at temperatures ranging from -20 °C to 70
°C, with a preferred range of 20 °C to 50 °C.[2]

Procedure:

o p-Chlorotoluene is charged into a reaction vessel equipped with a stirrer, a gas inlet, and a
temperature control system.

o The catalyst system is introduced into the reactor. The amount of catalyst is generally at
least 0.1 gram per mole of p-chlorotoluene.[2]

o Chlorine gas is bubbled through the reaction mixture at a controlled rate.

o The reaction is monitored until the desired degree of chlorination is achieved, resulting in a
mixture containing monochlorotoluene, dichlorotoluenes (including 3,4- and 2,4-isomers),
and trichlorotoluenes.[2]

Purification: The resulting mixture of isomers is separated by fractional distillation.[2] The
dichlorotoluene fraction is collected and can be further purified by fractional distillation to
isolate substantially pure 3,4-Dichlorotoluene.[2] Alternatively, recrystallization from ethanol
at very low temperatures can be employed for purification.[3]

Synthesis and Purification Workflow for 3,4-Dichlorotoluene

; ] — - - Final Purification
p-Chiorotoluene C“"(’gl";‘g’:(gjgg““" “sfr:‘”e‘:: EeT‘r’icc';“l’;‘rx;ﬁ'g:es) Fractional Distillation Dg"“'f’:’r:‘;"f“"_?s:::g" (Fractional Distillation or Pure 3,4-Dichlorotoluene

Low-Temp Recrystallization)
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Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of 3,4-Dichlorotoluene.

Applications in Research and Development

3,4-Dichlorotoluene is a versatile intermediate in organic synthesis, primarily serving as a
precursor for a variety of specialty chemicals.

Agrochemicals: It is a key building block in the manufacturing of herbicides and insecticides.
[1][10][11]

o Pharmaceuticals: The compound is utilized in the synthesis of active pharmaceutical
ingredients (APIs).[10][11]

o Dyestuffs: It serves as an intermediate in the production of various dyes.[2][12]

e Analytical Chemistry: It is used as a standard reference material for the detection and
quantification of pollutants.[2]

Toxicological and Safety Information

Handling 3,4-Dichlorotoluene requires adherence to standard laboratory safety protocols due
to its potential health effects.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference

Toxic to aquatic life

Hazard Statement H411 with long lasting [4197113]
effects.
Precautionary Avoid release to the
pP273 ] [41[9][13]
Statement environment.
Precautionary )
P391 Collect spillage. [41191[13]
Statement
Dispose of
Precautionary contents/container to
P501 [41[9]1[13]
Statement an approved waste

disposal plant.

Exposure can cause irritation to the skin, eyes, and respiratory system.[1][7] Symptoms of
overexposure may include dizziness, headache, and nausea.[1] It should be handled in a well-
ventilated area, and personal protective equipment, including gloves and eye protection, should
be worn.[9][13]

Biological Interactions and Environmental Fate

Currently, there is limited specific information available on the direct interaction of 3,4-
Dichlorotoluene with mammalian signaling pathways in the context of drug development. Its
primary role in this sector is as a synthetic intermediate.

However, the environmental fate and biodegradation of related dichlorotoluene isomers have
been studied. For instance, the aerobic biodegradation of the closely related 2,4-
Dichlorotoluene is initiated by Ralstonia sp. strain PS12.[14] This pathway involves ring
dioxygenation followed by intradiol cleavage.[14] While this pathway is for a different isomer, it
provides a potential model for the environmental degradation of dichlorotoluenes.
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Conceptual Biodegradation Pathway for a Dichlorotoluene Isomer
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Caption: A conceptual diagram of a microbial biodegradation pathway for dichlorotoluenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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